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Compound of Interest

Compound Name: Isononyl acrylate

Cat. No.: B1593626 Get Quote

Isononyl Acrylate: A Technical Overview
For Researchers, Scientists, and Drug Development Professionals

Isononyl acrylate is a monomeric ester of acrylic acid and isononyl alcohol. It is utilized in the

synthesis of polymers for various applications, including as a biomedical compound in

pharmaceutical advancements.[1] This technical guide provides an in-depth look at the core

physicochemical properties of isononyl acrylate, along with an overview of relevant

experimental protocols for its synthesis and polymerization.

Core Physicochemical Properties
The fundamental molecular and physical characteristics of isononyl acrylate are summarized

below. This data is essential for stoichiometric calculations in synthesis and for predicting the

physical properties of resulting polymers.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b1593626?utm_src=pdf-interest
https://www.benchchem.com/product/b1593626?utm_src=pdf-body
https://polymer.bocsci.com/product/isononyl-acrylate-cas-51952-49-9-165665.html
https://www.benchchem.com/product/b1593626?utm_src=pdf-body
https://www.benchchem.com/product/b1593626?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1593626?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value References

Molecular Formula C12H22O2 [1][2][3][4][5]

Molecular Weight 198.30 - 198.31 g/mol [1][2][3][4][5]

Appearance
Colorless to Almost Colorless

Clear Liquid
[4]

Boiling Point 247.3°C at 760 mmHg [3]

Flash Point 83.6°C [3]

Density 0.879 g/cm³ [3]

Refractive Index 1.4370 to 1.4420 [3]

Glass Transition Temperature

(Tg)
-58°C [2]

Experimental Protocols
The synthesis and polymerization of acrylate monomers are fundamental processes in polymer

chemistry. Below are generalized methodologies that can be adapted for isononyl acrylate
based on standard practices for related compounds.

Synthesis of Isononyl Acrylate via Esterification

The industrial production of acrylate esters like isononyl acrylate is typically achieved through

the esterification of acrylic acid with the corresponding alcohol.

Reaction Principle: The esterification of isononyl alcohol with acrylic acid is an equilibrium

reaction catalyzed by a strong acid. To drive the reaction towards the product, water is

continuously removed.

Reactants:

Isononyl alcohol (mixture of branched-chain isomers)

Acrylic acid
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Acid catalyst (e.g., sulfuric acid, p-toluenesulfonic acid)

Polymerization inhibitor (e.g., hydroquinone or its monomethyl ether, MEHQ)[6]

Entraining agent (e.g., toluene, cyclohexane) for azeotropic removal of water

Generalized Procedure:

The reactor is charged with isononyl alcohol, acrylic acid, an entraining agent, and a

polymerization inhibitor.

The mixture is heated to reflux.

The acid catalyst is added, and the water produced is removed azeotropically using a

Dean-Stark apparatus.

The reaction progress is monitored by measuring the amount of water collected or by

techniques such as gas chromatography.

Upon completion, the reaction mixture is cooled and neutralized to remove the acid

catalyst.

The crude product is then purified by washing with water and/or an alkaline solution,

followed by distillation under reduced pressure to obtain pure isononyl acrylate.

Radical Polymerization of Isononyl Acrylate

Isononyl acrylate can be polymerized through various methods, with radical polymerization

being one of the most common. This process can be tailored to produce polymers with specific

properties.

Reaction Principle: Radical polymerization involves three main stages: initiation,

propagation, and termination.[7] An initiator generates free radicals that react with monomers

to start a growing polymer chain.

Materials:

Isononyl acrylate monomer
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Initiator (e.g., benzoyl peroxide, azobisisobutyronitrile - AIBN)

Solvent (if not a bulk polymerization, e.g., toluene, ethyl acetate)

Generalized Procedure (Solution Polymerization):

The isononyl acrylate monomer is dissolved in a suitable solvent in a reaction vessel

equipped with a stirrer, condenser, and nitrogen inlet.

The solution is purged with an inert gas like nitrogen to remove oxygen, which can inhibit

polymerization.

The initiator is added to the reaction mixture.

The temperature is raised to the decomposition temperature of the initiator to start the

polymerization.

The reaction is allowed to proceed for a set time, with the progress often monitored by the

increase in viscosity or by analyzing monomer conversion.

The polymerization is terminated, which can occur through the combination or

disproportionation of two growing polymer chains.[7]

The resulting polymer can be isolated by precipitation in a non-solvent, followed by

filtration and drying.

Visualized Workflow: Synthesis of Isononyl Acrylate
The following diagram illustrates a generalized workflow for the synthesis of isononyl acrylate
via esterification.
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Caption: Generalized workflow for the synthesis of isononyl acrylate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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